Cas no 2229645-79-6 (2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine
• CAS No: 2229645-79-6
• MF: C₁₁H₁₁F₂N
• MW: 195.20854973793
• CID: 6117686
• PubChem ID: 165784492
• Update Time: 2025-08-04

2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine
• 2229645-79-6
• EN300-1860560

• Inchi： 1S/C11H11F2N/c12-11(13)8-10(11,14)7-6-9-4-2-1-3-5-9/h1-7H,8,14H2/b7-6+
• InChI Key： MMBABBDGUHDCEP-VOTSOKGWSA-N
• SMILES： FC1(CC1(/C=C/C1C=CC=CC=1)N)F

Computed Properties

• Exact Mass: 195.08595568g/mol
• Monoisotopic Mass: 195.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine

Introduction to 2,2-Difluoro-1-(2-phenylethenyl)cyclopropan-1-amine (CAS No. 2229645-79-6)

2,2-Difluoro-1-(2-phenylethenyl)cyclopropan-1-amine (CAS No. 2229645-79-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyclopropane ring substituted with difluoro and phenylethene groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The cyclopropane ring is a three-membered cyclic alkane that exhibits high ring strain due to the angular strain and eclipsing interactions between the hydrogen atoms. This strain can influence the reactivity and stability of the molecule, which is crucial for its potential therapeutic applications. The difluoro substitution on the cyclopropane ring further enhances the molecule's stability and metabolic resistance, as fluorine atoms are known for their strong electron-withdrawing properties and ability to form strong C-F bonds.

The phenylethene group, also known as styrene, is a common moiety found in many natural and synthetic compounds. In 2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine, this group contributes to the compound's hydrophobicity and aromatic character, which can affect its binding affinity to biological targets such as receptors and enzymes. The presence of the amine group at the 1-position of the cyclopropane ring adds further complexity to the molecule, as amines are known for their ability to form hydrogen bonds and participate in various chemical reactions.

Recent studies have explored the potential of 2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine in various therapeutic areas. One notable application is in the field of neuropharmacology, where it has shown promise as a modulator of serotonin receptors. Serotonin receptors play a crucial role in regulating mood, appetite, sleep, and other physiological processes. Compounds that can selectively modulate these receptors have potential applications in treating conditions such as depression, anxiety, and sleep disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine to serotonin receptors using molecular docking simulations. The results indicated that the compound exhibits high binding affinity to specific subtypes of serotonin receptors, particularly 5-HT_1A and 5-HT_2A. These findings suggest that 2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine could be developed into a novel therapeutic agent for treating serotonin-related disorders.

Beyond its potential as a serotonin receptor modulator, 2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine has also been studied for its anti-inflammatory properties. Inflammation is a complex biological response involving immune cells, blood vessels, and molecular mediators. Chronic inflammation is associated with various diseases such as arthritis, cardiovascular disease, and cancer. Research has shown that 2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory activity makes it a potential candidate for developing new treatments for inflammatory conditions.

The pharmacokinetic properties of 2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine have also been investigated to assess its suitability for clinical use. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Additionally, preliminary toxicity studies have indicated that 2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine has low toxicity at therapeutic doses.

In conclusion, 2,2-difluoro-1-(2-phenylethenyl)cyclopropan-1-amine (CAS No. 2229645-79-6) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers distinct chemical and biological properties that make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to explore its mechanisms of action and potential clinical applications, highlighting its significance in advancing our understanding of drug design and development.